Cas no 111451-34-4 (3-(1H-1,2,4-Triazol-1-yl)-2-butanone)

• Product Name: 3-(1H-1,2,4-Triazol-1-yl)-2-butanone
• CAS No: 111451-34-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD00142027
• CID: 129265
• PubChem ID: 2768596
• Update Time: 2025-04-18

3-(1H-1,2,4-Triazol-1-yl)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,4-Triazol-1-yl)butan-2-one
• 2-Butanone, 3-(1H-1,2,4-triazol-1-yl)- (9CI)
• 2-Butanone,3-(1H-1,2,4-triazol-1-yl)-
• 3-(1H-1,2,4-Triazol-1-yl)-2-butanone
• FT-0680057
• 111451-34-4
• SCHEMBL9366536
• J-510424
• MFCD00142027
• 106836-80-0
• CS-0441193
• 3-(1,2,4-triazol-1-yl)butan-2-one
• 1-(3-Oxobut-2-yl)-1H-1,2,4-triazole
• AKOS005069567
• 12E-009

• MDL： MFCD00142027
• Inchi： 1S/C6H9N3O/c1-5(6(2)10)9-4-7-3-8-9/h3-5H,1-2H3
• InChI Key： LFAGOYHWDZARPP-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)N1C=NC=N1

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78
• LogP: 0.42810